Cas no 4461-38-5 (4-Methanesulfonylbenzamide)

• Product Name: 4-Methanesulfonylbenzamide
• CAS No: 4461-38-5
• MF: C₈H₉NO₃S
• MW: 199.226960897446
• MDL: MFCD11643166
• CID: 1073666
• PubChem ID: 15640625
• Update Time: 2025-08-05

4-Methanesulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(Methylsulfonyl)benzamide
• 4-Methanesulfonylbenzamide
• 4-methanesulfonyl-benzoic acid amide
• 4-Methansulfonyl-benzamid
• 4-Methansulfonyl-benzoesaeure-amid
• 4-Methylsulfon-benzamid
• 4-methyl-sulfonyl-benzamide
• Benzamide,4-(methylsulfonyl)
• p-methylsulfonylbenzamide
• 4-Methanesulfonyl-benzamide
• STL220848
• TS-00328
• 4461-38-5
• Z33545772
• Benzamide, 4-(methylsulfonyl)-
• SB37219
• 4-methylsulphonylbenzamide
• DB-342196
• F80297
• AKOS008937899
• 4-methylsulfonylbenzamide
• EN300-55130
• SCHEMBL1381443
• MFCD11643166
• 4-(Methanesulfonyl)benzamide
• DTXSID40576153
• CS-0452602
• 4-(Methylsulphonyl)benzamide

• MDL： MFCD11643166
• Inchi： 1S/C8H9NO3S/c1-13(11,12)7-4-2-6(3-5-7)8(9)10/h2-5H,1H3,(H2,9,10)
• InChI Key： LHKNFPQRVQCNQY-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(C(N)=O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 199.03000
• Monoisotopic Mass: 199.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 85.6Ų

Experimental Properties

• PSA: 85.61000
• LogP: 1.97010

Additional information on 4-Methanesulfonylbenzamide

Professional Introduction to 4-Methanesulfonylbenzamide (CAS No. 4461-38-5)

4-Methanesulfonylbenzamide, with the chemical formula C₇H₇NO₃S, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. Its molecular structure incorporates a methanesulfonyl group and an amide functional group, which contribute to its unique reactivity and potential applications in drug development. This introduction provides a comprehensive overview of the compound, emphasizing its chemical properties, synthetic pathways, and recent advancements in its application within the pharmaceutical industry.

The CAS number 4461-38-5 is a unique identifier for this compound, ensuring precise classification and recognition in scientific literature and industrial databases. The presence of both the methanesulfonyl group and the amide bond makes 4-Methanesulfonylbenzamide a versatile intermediate in organic synthesis. These structural features allow for further functionalization, enabling the creation of more complex molecules with tailored biological activities.

In recent years, 4-Methanesulfonylbenzamide has garnered attention due to its role as a key intermediate in the synthesis of various pharmacologically active compounds. Its applications span across multiple therapeutic areas, including oncology, inflammation modulation, and central nervous system disorders. The compound's ability to serve as a precursor for more sophisticated derivatives has made it a subject of extensive research in medicinal chemistry.

One of the most compelling aspects of 4-Methanesulfonylbenzamide is its utility in the development of small-molecule inhibitors. Researchers have leveraged its structural framework to design molecules that interact with specific biological targets. For instance, derivatives of 4-Methanesulfonylbenzamide have been investigated for their potential as kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The methanesulfonyl group, in particular, provides a site for hydrogen bonding interactions with protein targets, enhancing binding affinity.

The synthesis of 4-Methanesulfonylbenzamide typically involves the reaction of benzoic acid derivatives with sulfonyl chlorides or sulfonyl azides, followed by amide formation. Advanced synthetic methodologies have been developed to improve yield and purity, making large-scale production feasible. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce additional functional groups efficiently. These advancements have not only streamlined the production process but also opened new avenues for structural diversification.

Recent studies have highlighted the importance of 4-Methanesulfonylbenzamide in the development of novel therapeutic agents. For example, researchers have synthesized analogs of this compound that exhibit potent anti-inflammatory properties by modulating cytokine production pathways. The long-tail keyword "4-Methanesulfonylbenzamide derivatives" has been extensively studied for their ability to inhibit enzymes such as COX-2 and NF-κB, which are central mediators of inflammation. Such findings underscore the compound's significance in addressing chronic inflammatory conditions.

The pharmacokinetic profile of 4-Methanesulfonylbenzamide and its derivatives has also been a focus of investigation. Understanding how these compounds are metabolized and excreted is essential for optimizing their therapeutic efficacy and minimizing side effects. Preclinical studies have demonstrated that certain derivatives exhibit favorable pharmacokinetic properties, including good oral bioavailability and rapid tissue distribution. These characteristics make them promising candidates for further clinical development.

In conclusion, 4-Methanesulfonylbenzamide (CAS No. 4461-38-5) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features enable diverse synthetic applications, while its role as an intermediate in drug discovery continues to evolve with emerging scientific advancements. As research progresses, it is anticipated that new derivatives will be developed, further expanding the therapeutic applications of this versatile compound.